Cas no 620957-95-1 (Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate)

Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate is a versatile quinazoline derivative widely used in pharmaceutical and agrochemical research. Its molecular structure, featuring a chloro substituent at the 4-position and a methyl group at the 6-position, enhances its reactivity, making it a valuable intermediate in synthesizing biologically active compounds. The ethyl carboxylate moiety improves solubility in organic solvents, facilitating further functionalization. This compound exhibits potential as a precursor for antitumor, antimicrobial, and kinase inhibitor agents due to its quinazoline core, known for diverse pharmacological properties. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. Researchers favor it for its well-defined reactivity profile and compatibility with various coupling reactions.

Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate structure

620957-95-1 structure

Product Name:Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate

CAS No:620957-95-1

MF:C₁₂H₁₁ClN₂O₂

MW:250.680941820145

MDL:MFCD12026444

CID:1636018

PubChem ID:23068383

Update Time:2025-07-02

Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-chloro-6-methylquinazoline-2-carboxylate
- ETHYL 4-CHLORO-6-METHYL-2-QUINAZOLINECARBOXYLATE
- MFCD12026444
- SCHEMBL3287907
- 620957-95-1
- NZKXQPUEYVPGPX-UHFFFAOYSA-N
- 4-chloro-2-ethoxycarbonyl-6-methylquinazoline
- DTXSID70630196
- DB-073051
- Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate
- MDL： MFCD12026444
- Inchi： 1S/C12H11ClN2O2/c1-3-17-12(16)11-14-9-5-4-7(2)6-8(9)10(13)15-11/h4-6H,3H2,1-2H3
- InChI Key： NZKXQPUEYVPGPX-UHFFFAOYSA-N
- SMILES： ClC1=C2C=C(C)C=CC2=NC(C(=O)OCC)=N1

Computed Properties

Exact Mass: 250.051
Monoisotopic Mass: 250.051
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 288
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.1A^2
XLogP3: 3.4

Experimental Properties

Density: 1.301±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 405.3±37.0 °C at 760 mmHg
Flash Point: 198.9±26.5 °C
Refractive Index: 1.605
Solubility: Almost insoluble (0.03 g/l) (25 º C),
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E941233-10mg	Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate	620957-95-1	10mg	$ 50.00	2022-06-05
TRC	E941233-50mg	Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate	620957-95-1	50mg	$ 95.00	2022-06-05
TRC	E941233-100mg	Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate	620957-95-1	100mg	$ 135.00	2022-06-05
Apollo Scientific	OR309394-250mg	Ethyl 4-chloro-6-methyl-2-quinazolinecarboxylate	620957-95-1	250mg	£127.00	2025-02-20
abcr	AB293653-100 mg	Ethyl 4-chloro-6-methyl-2-quinazolinecarboxylate	620957-95-1	100 mg	€110.00	2023-07-20
abcr	AB293653-250 mg	Ethyl 4-chloro-6-methyl-2-quinazolinecarboxylate	620957-95-1	250 mg	€178.00	2023-07-20
SHENG KE LU SI SHENG WU JI SHU	sc-294521-250 mg	Ethyl 4-chloro-6-methyl-2-quinazolinecarboxylate,	620957-95-1	250MG	￥1,279.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-294521A-500 mg	Ethyl 4-chloro-6-methyl-2-quinazolinecarboxylate,	620957-95-1	500MG	￥2,181.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-294521-250mg	Ethyl 4-chloro-6-methyl-2-quinazolinecarboxylate,	620957-95-1	250mg	￥1279.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-294521A-500mg	Ethyl 4-chloro-6-methyl-2-quinazolinecarboxylate,	620957-95-1	500mg	￥2181.00	2023-09-05

Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate Related Literature

1. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
2. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
3. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
4. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
5. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832

Related Categories

620957-95-1 (Ethyl 4-Chloro-6-methyl-2-quinazolinecarboxylate) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Joy Biotech Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent